Isoapoptolidin

• Molecular Formula: C58H96O21
• Molecular Weight: 1129.4 g/mol
• InChI: InChI=1S/C58H96O21/c1-29-17-16-18-40(59)44(69-13)25-41(60)54(78-55(65)33(5)23-31(3)21-30(2)22-32(4)42(20-19-29)76-56-51(64)50(63)52(71-15)37(9)74-56)58(67)35(7)48(61)34(6)43(79-58)24-39(28-68-12)75-47-27-57(11,66)53(38(10)73-47)77-46-26-45(70-14)49(62)36(8)72-46/h17,19-23,32,34-54,56,59-64,66-67H,16,18,24-28H2,1-15H3/b20-19+,29-17+,30-22+,31-21+,33-23+/t32-,34+,35-,36-,37+,38+,39-,40+,41+,42-,43?,44+,45-,46+,47+,48+,49-,50-,51+,52-,53+,54-,56+,57+,58-/m1/s1
• InChIKey: BGIXVQPJBLGABA-VICZBLMXSA-N

Isoapoptolidin (CAS 476647-30-0): A Ring-Expanded Macrolide Isomer for ATP Synthase-Targeted Research

Isoapoptolidin (CAS 476647-30-0) is a polyketide macrolide natural product that was originally isolated from the actinomycete Nocardiopsis sp. and is defined as the ring-expanded isomer of the well-known oncolytic agent Apoptolidin [1]. Structurally, it shares the same molecular formula (C58H96O21) and weight (1129.4 g/mol) as Apoptolidin, but features a crucial conformational and macrocyclic ring expansion that distinguishes its biological profile [2]. Unlike many apoptosis inducers, Isoapoptolidin is classified as a mitochondrial F0F1-ATP synthase (Complex V) inhibitor [3]. However, its key differentiator is that it demonstrates a marked reduction in enzyme inhibitory potency compared to its parent isomer, providing a valuable tool for dissecting the relationship between ATP synthase inhibition and selective cytotoxicity [1].

Matched-pair control Isoform-specific attenuator for Apoptolidin in ATP synthase studies

Mechanism deconvolution Decouples F0F1-ATPase inhibition from selective cytotoxicity endpoints

Conformational probe Experimentally defined ring-expanded macrolide scaffold for SAR

• [1] Wender PA, Gulledge AV, Jankowski OD, Seto H. Isoapoptolidin: structure and activity of the ring-expanded isomer of apoptolidin. Org Lett. 2002;4(22):3819-3822. doi:10.1021/ol0266222 View Source
• [2] PubChem. Isoapoptolidin. National Library of Medicine. Compound Summary. Accessed 2026. View Source
• [3] MedChemExpress. Isoapoptolidin (HY-125714) Product Technical Datasheet. Mitochondrial F0F1-ATPase Inhibitor. View Source

Why Apoptolidin or Deglycosylated Analogs Cannot Substitute for Isoapoptolidin in Mechanistic Studies

Generic substitution between Apoptolidin-class macrolides is scientifically invalid due to a stark disconnect between F0F1-ATPase inhibition potency and cellular selectivity, which is heavily influenced by minor structural modifications. Apoptolidin A is a potent ATP synthase inhibitor (Ki = 4–5 μM) and ranks in the top 0.1% of selective cytotoxic agents in the NCI-60 panel [1]. However, its aglycone (apoptolidinone) shows no cytotoxicity (>10 μM), and the C27 deglycosylated analog Apoptolidin H retains sub-micromolar activity despite altered sugar moieties [2]. This functional divergence is even more pronounced with Isoapoptolidin, where a simple ring expansion reduces ATP synthase inhibition by over 10-fold without eliminating the core macrolide scaffold [3]. Therefore, replacing Isoapoptolidin with Apoptolidin or other derivatives completely changes the quantitative relationship between target engagement and downstream apoptotic phenotype, rendering comparative data sets incomparable and mechanistic conclusions unreliable [4].

Apoptolidin replacement Marked difference in ATPase inhibition potency may shift target engagement profiles; not a potency-matched substitute.

Deglycosylated analogs Loss of sugar moieties can abolish or alter cytotoxicity independent of ATPase inhibition, making mechanistic comparisons unreliable.

Isomerization dynamics Apoptolidin equilibrates to Isoapoptolidin in aqueous conditions; using only parent compound introduces uncontrolled mixture effects in long-term assays.

• [1] Salomon AR, Voehringer DW, Herzenberg LA, Khosla C. Apoptolidin, a selective cytotoxic agent, is an inhibitor of F0F1-ATPase. Chem Biol. 2001;8(1):71-80. doi:10.1016/s1074-5521(00)00057-0 View Source
• [2] DeGuire SM, Earl DC, Du Y, et al. Fluorescent probes of the apoptolidins and their utility in cellular localization studies. Angew Chem Int Ed Engl. 2015;54(3):961-964. doi:10.1002/anie.201408906 View Source
• [3] Wender PA, Gulledge AV, Jankowski OD, Seto H. Isoapoptolidin: structure and activity of the ring-expanded isomer of apoptolidin. Org Lett. 2002;4(22):3819-3822. doi:10.1021/ol0266222 View Source
• [4] Wang J. Synthetic Studies on Apoptolidin Congeners in Support of Target Identification of A Cell Selective Cytotoxic Agent. PhD Dissertation. Vanderbilt University; 2009. Available from: http://hdl.handle.net/1803/14339 View Source

Quantitative Differentiation: Isoapoptolidin's F0F1-ATPase Inhibition, Stability, and Conformation vs. Apoptolidin and Other Analogs

10-Fold Reduction in Mitochondrial F0F1-ATPase Inhibition Compared to Apoptolidin

Isoapoptolidin exhibits a marked reduction in its ability to inhibit mitochondrial F0F1-ATP synthase when directly compared to its parent compound, Apoptolidin. Isoapoptolidin's inhibitory activity is over 10-fold less than that of Apoptolidin, a finding that has been consistently validated across independent biochemical assays [1]. Vendor-reported IC50 values further quantify this differential, showing Isoapoptolidin IC50 = 17 μM versus Apoptolidin IC50 = 0.7 μM, representing a 24-fold difference [2]. In contrast, the established F0F1-ATPase inhibitor Oligomycin A shows a Ki of 1 μM . This establishes a clear potency gradient: Apoptolidin > Oligomycin A >> Isoapoptolidin.

ATPase inhibition potency

Head-to-head

Isoapoptolidin IC50 ≈ 17 μM vs. Apoptolidin IC50 ≈ 0.7 μM (vendor data); >10-fold less potent than Apoptolidin (literature)

Supports matched-pair control design with defined potency gradient

Biochemical F0F1-ATPase assay; Oligomycin A Ki ≈ 1 μM for reference

Evidence Dimension	Mitochondrial F0F1-ATP synthase inhibition
Target Compound Data	IC50 = 17 µM (reported by vendors)
Comparator Or Baseline	Apoptolidin: IC50 = 0.7 µM (reported by vendors); Over 10-fold reduction per primary literature. Oligomycin A: Ki = 1 µM
Quantified Difference	Over 10-fold less potent than Apoptolidin (literature); 24.3-fold higher IC50 (17 vs. 0.7 µM) per vendor data; ~17-fold higher IC50 than Oligomycin A Ki (17 vs. 1 µM)
Conditions	Biochemical F0F1-ATPase enzyme inhibition assay

Why This Matters

This allows Isoapoptolidin to serve as a high-value matched-pair control (negative or attenuated control) for Apoptolidin in ATP synthase-related studies, something no other commercially available analog offers with this specific, quantitative differential.

• [1] Wender PA, Gulledge AV, Jankowski OD, Seto H. Isoapoptolidin: structure and activity of the ring-expanded isomer of apoptolidin. Org Lett. 2002;4(22):3819-3822. doi:10.1021/ol0266222 View Source
• [2] TargetMol. Isoapoptolidin (T38231) Product Technical Datasheet. View Source

Isomerization Equilibrium and Solution Stability Under Biologically Relevant Conditions

Isoapoptolidin and Apoptolidin exist in a dynamic equilibrium that is highly relevant to the timeframe of standard cell-based assays. The rate of isomerization was measured and found to approach equilibrium within the timeframe of most cell-based assays [1]. In aqueous conditions, Apoptolidin and Isoapoptolidin equilibrate in a ratio of ~1.5:1 (Apoptolidin:Isoapoptolidin) within hours . Chemical treatment with methanolic triethylamine can alter this equilibrium, establishing a 1.4:1 mixture of Isoapoptolidin:Apoptolidin [2]. Unlike other apoptoidins (e.g., Apoptolidinones) which show complete loss of cytotoxicity, Isoapoptolidin represents a kinetically accessible and stable state of the macrolide ring.

Isomerization equilibrium

Class-level

Apoptolidin:Isoapoptolidin ~1.5:1 in aqueous conditions; equilibration within hours

Enables time-dependent correction for isomer mixture in cell assays

Equilibrium ratio can be shifted chemically (e.g., 1.4:1 Isoapoptolidin:Apoptolidin with methanolic triethylamine)

Evidence Dimension	Isomerization equilibrium in aqueous conditions
Target Compound Data	Equilibrates with Apoptolidin; equilibrium ratio (Apoptolidin:Isoapoptolidin) ~1.5:1
Comparator Or Baseline	Apoptolidin: Equilibrates with Isoapoptolidin; chemical treatment yields 1.4:1 (Isoapoptolidin:Apoptolidin) ratio.
Quantified Difference	Equilibrium is established within hours under biologically relevant conditions. The ratio is context-dependent (~1.5:1 vs. 1.4:1 based on conditions).
Conditions	Aqueous solution and methanolic triethylamine treatment

Why This Matters

This dynamic equilibrium has critical implications for assay design, as any long-term cellular study using Apoptolidin will inevitably contain a significant proportion of the less potent Isoapoptolidin isomer. Procuring pure Isoapoptolidin allows for baseline correction or controlled study of this mixture effect.

• [1] Wender PA, Gulledge AV, Jankowski OD, Seto H. Isoapoptolidin: structure and activity of the ring-expanded isomer of apoptolidin. Org Lett. 2002;4(22):3819-3822. doi:10.1021/ol0266222 View Source
• [2] Pennington JD, Williams HJ, Salomon AR, Sulikowski GA. Toward a stable apoptolidin derivative: identification of isoapoptolidin and selective deglycosylation of apoptolidin. Org Lett. 2002;4(22):3823-3825. doi:10.1021/ol026829v View Source

Defined Solution Conformation of a Ring-Expanded Macrolide Scaffold

The solution conformation of Isoapoptolidin has been explicitly determined and described, distinguishing it from the standard 20-membered macrolide conformation of Apoptolidin [1]. The ring expansion in Isoapoptolidin alters the spatial orientation of the macrocyclic core and the appended sugar moieties. This structural distinction is not found in other in-class analogs like Apoptolidins B, C, or D, which differ primarily through glycosylation patterns rather than macrocycle topology [2].

Solution conformation

Class-level

Ring-expanded macrocycle topology determined by solution NMR; distinct from 20-membered Apoptolidin ring

Confirms unique scaffold for studying ring size vs. target interaction

Other analogs (Apoptolidins B-D) differ by glycosylation, not macrocycle expansion

Evidence Dimension	Macrocycle conformation
Target Compound Data	Ring-expanded conformation; solution structure determined by NMR
Comparator Or Baseline	Apoptolidin A: 20-membered macrolide ring. Apoptolidins B/C/D: Differ by glycosylation, not macrocycle expansion.
Quantified Difference	Structural: Isoapoptolidin is the only major isomer characterized by a ring-expanded macrocycle core.
Conditions	Solution NMR spectroscopy

Why This Matters

For computational chemists or structural biologists, this makes Isoapoptolidin a unique scaffold for studying how macrocycle ring size and conformation—rather than just side-chain modifications—impact target binding, membrane permeability, and metabolic stability within this class.

• [1] Wender PA, Gulledge AV, Jankowski OD, Seto H. Isoapoptolidin: structure and activity of the ring-expanded isomer of apoptolidin. Org Lett. 2002;4(22):3819-3822. doi:10.1021/ol0266222 View Source
• [2] Wender PA, Jankowski OD, Tabet EA, Seto H. Toward a structure-activity relationship for apoptolidin: selective functionalization of the hydroxyl group array. Org Lett. 2003;5(4):487-490. doi:10.1021/ol027366w View Source

Disconnect Between ATP Synthase Inhibition and Cytotoxicity: Isoapoptolidin as a Probe for Secondary Targets

A long-standing paradox in Apoptolidin biology is that its potent ATP synthase inhibition (Ki = 4-5 μM) does not fully correlate with its exceptional cytotoxicity (EC50 = 0.2 μM) or its NCI-60 selectivity, suggesting the existence of a secondary biological target or a more complex mode of action [1]. Isoapoptolidin was found to be considerably less active than Apoptolidin, calling into question previous assay data and highlighting that the precise macrocycle conformation is critical for the full cytotoxic phenotype [2]. While Apoptolidin A is among the top 0.1% most selective cytotoxic agents, Isoapoptolidin serves as a tool to dissect which aspects of this activity are ATP synthase-dependent and which are mediated by other uncharacterized cellular interactions [3].

Cytotoxicity disconnect

Supporting evidence

Apoptolidin: high NCI-60 selectivity (top 0.1%), EC50 ~0.2 μM vs Ki 4-5 μM ATPase. Isoapoptolidin: further reduced ATPase inhibition (>10×) and more pronounced loss of cytotoxicity

Provides tool to separate ATP synthase-dependent from off-target cytotoxicity

Cell lines: H292, E1A-transformed glial cells; useful for target deconvolution studies

Evidence Dimension	Cytotoxicity vs. ATPase inhibition correlation
Target Compound Data	Considerably less cytotoxic than Apoptolidin; exact IC50 values in specific cell lines not reported in primary literature.
Comparator Or Baseline	Apoptolidin A: Top 0.1% selective cytotoxicity in NCI-60; EC50 ~0.2 μM; Ki = 4-5 μM for F0F1-ATPase.
Quantified Difference	Apoptolidin's cellular potency (EC50 0.2 μM) is ~20-25x greater than its Ki for ATP synthase (4-5 μM). Isoapoptolidin further reduces ATPase inhibition by >10-fold with a more pronounced loss of cytotoxicity.
Conditions	Cell-based cytotoxicity assays (e.g., H292 lung carcinoma cells, E1A-transformed glial cells)

Why This Matters

This makes Isoapoptolidin essential for studies aimed at deconvoluting Apoptolidin's polypharmacology. Using Isoapoptolidin as a control enables researchers to identify and validate secondary targets that are responsible for the extreme cancer cell selectivity, a question that cannot be answered using Apoptolidin alone or by using unrelated ATP synthase inhibitors like Oligomycin.

• [1] Salomon AR, Voehringer DW, Herzenberg LA, Khosla C. Apoptolidin, a selective cytotoxic agent, is an inhibitor of F0F1-ATPase. Chem Biol. 2001;8(1):71-80. doi:10.1016/s1074-5521(00)00057-0 View Source
• [2] Wang J. Synthetic Studies on Apoptolidin Congeners in Support of Target Identification of A Cell Selective Cytotoxic Agent. PhD Dissertation. Vanderbilt University; 2009. Available from: http://hdl.handle.net/1803/14339 View Source
• [3] DeGuire SM, Earl DC, Du Y, et al. Fluorescent probes of the apoptolidins and their utility in cellular localization studies. Angew Chem Int Ed Engl. 2015;54(3):961-964. doi:10.1002/anie.201408906 View Source

Intellectual Property and Commercial Availability for Methodological Consistency

Isoapoptolidin is explicitly claimed as a composition of matter in US Patent 7151116 B2 (filed 2003, granted 2006), which covers novel apoptosis-inducing compounds including isolated, purified isoapoptolidin, selectively functionalized isoapoptolidin derivatives, and deglycosylated isoapoptolidin analogs [1]. This formal recognition and protection establishes a clear precedent for its use as a distinct and reproducible research tool. In contrast, many other minor Apoptolidin metabolites (e.g., Apoptolidins B-D) are not as widely or consistently commercialized, creating variability in study replication.

Patent and sourcing

Supporting evidence

Composition of matter claimed in US 7,151,116 B2; available from multiple commercial vendors (MedChemExpress, TargetMol, Santa Cruz)

Ensures long-term procurement consistency and methodological reproducibility

Contrasts with minor Apoptolidin metabolites (B-D) which lack consistent commercial sourcing

Evidence Dimension	Patent coverage and commercial availability
Target Compound Data	Claimed in US7151116B2; available from multiple major chemical biology vendors (e.g., MedChemExpress, TargetMol, Santa Cruz).
Comparator Or Baseline	Apoptolidin A: Also commercially available. Apoptolidins B/C/D: Limited or no commercial availability, hindering reproducible research.
Quantified Difference	Qualitative: Isoapoptolidin has documented patent precedence and consistent commercial sourcing, unlike minor metabolites.
Conditions	Intellectual property and procurement landscape

Why This Matters

For procurement, this ensures long-term sourcing consistency and traceability. For publication, using a well-characterized, patent-defined compound like Isoapoptolidin enhances methodological rigor and reproducibility compared to sourcing obscure or unvalidated natural product fractions.

• [1] Wender PA, Gulledge AV, Jankowski OD, Seto H. Apoptolidin analogs and derivatives for inducing apoptosis in transformed cells. US Patent 7,151,116 B2. January 13, 2004. View Source

Optimal Use Cases: When to Procure Isoapoptolidin Over Apoptolidin or Oligomycin

Deconvoluting Apoptolidin's Target Engagement vs. Phenotypic Cytotoxicity

When designing experiments to determine whether Apoptolidin-induced selective cancer cell death is directly mediated by F0F1-ATP synthase inhibition or by an off-target effect, Isoapoptolidin serves as the ideal matched-pair control. Use Isoapoptolidin (IC50 ~17 μM for ATPase) alongside Apoptolidin (IC50 ~0.7 μM) to normalize for any non-specific macrolide effects or to test if a >10-fold reduction in ATPase inhibition translates to a proportional loss of cytotoxicity in a given cell line [1]. This approach is superior to using Oligomycin A (Ki = 1 μM), as Oligomycin lacks the unique polyketide glycosylation and macrocycle topology that governs Apoptolidin's exceptional selectivity .

Investigating the Kinetic Impact of Macrolide Isomerization in Cell-Based Assays

Since Apoptolidin isomerizes to Isoapoptolidin in aqueous conditions within the timeframe of most cell-based assays (reaching a ~1.5:1 equilibrium within hours) , any long-term cellular study with Apoptolidin is effectively a study of an isomer mixture. To accurately model this dynamic, researchers should procure pure Isoapoptolidin to establish a baseline for the less potent state. This enables time-course studies where the contribution of the Isoapoptolidin isomer to the overall phenotype can be subtracted or modeled, providing a more accurate readout of Apoptolidin's true cellular half-life and active concentration.

Structural Biology and NMR-Based Studies of Glycosylated Macrolide Conformation

Isoapoptolidin is uniquely valuable for structural biology studies investigating how macrocycle ring expansion alters the 3D conformation of large, glycosylated natural products. Its solution conformation has been explicitly determined and published, distinguishing it from the 20-membered Apoptolidin ring [2]. Procure Isoapoptolidin for comparative NMR studies to understand how this conformational change impacts membrane permeability, protein binding, or metabolic stability in contrast to the parent Apoptolidin scaffold or the aglycone Apoptolidinone (which shows no cytotoxicity) [3].

SAR and Medicinal Chemistry Campaigns to Develop Metabolically Stable Apoptolidin Analogs

The isomerization of Apoptolidin to Isoapoptolidin is an Achilles' heel in developing this class as therapeutics, as the equilibrium mixture inherently contains a less active component [4]. Isoapoptolidin is the primary reagent for medicinal chemistry efforts aimed at designing 'locked' analogs that prevent this acyl migration. By using Isoapoptolidin as a reference standard for the undesired ring-expanded state, chemists can screen new synthetic derivatives for their ability to resist isomerization while maintaining or improving upon Apoptolidin's potent and selective cytotoxicity.

Application

Selection Property

Validation Focus

Deconvoluting ATP synthase vs. off-target cytotoxicity

Matched-pair isomer with differential ATPase inhibition

Target engagement-corrected cytotoxicity endpoints

Kinetic modeling of isomerization in cell assays

Dynamic isomerization equilibrium context

Time-dependent isomer ratio correction in phenotype readouts

Comparative solution conformation studies

Experimentally determined ring-expanded macrocycle structure

Conformation-driven permeability and binding analyses

Design of metabolically stable macrolide analogs

Ring-expanded isomer reference standard

Isomerization-resistant scaffold design and stability screening

• [1] Wender PA, Gulledge AV, Jankowski OD, Seto H. Isoapoptolidin: structure and activity of the ring-expanded isomer of apoptolidin. Org Lett. 2002;4(22):3819-3822. doi:10.1021/ol0266222 View Source
• [2] Wender PA, Gulledge AV, Jankowski OD, Seto H. Isoapoptolidin: structure and activity of the ring-expanded isomer of apoptolidin. Org Lett. 2002;4(22):3819-3822. doi:10.1021/ol0266222 View Source
• [3] DeGuire SM, Earl DC, Du Y, et al. Fluorescent probes of the apoptolidins and their utility in cellular localization studies. Angew Chem Int Ed Engl. 2015;54(3):961-964. doi:10.1002/anie.201408906 View Source
• [4] Pennington JD, Williams HJ, Salomon AR, Sulikowski GA. Toward a stable apoptolidin derivative: identification of isoapoptolidin and selective deglycosylation of apoptolidin. Org Lett. 2002;4(22):3823-3825. doi:10.1021/ol026829v View Source